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Compound of Interest

Compound Name: Isopropyl Palmitate

Cat. No.: B1672282

An In-depth Technical Guide to Isopropyl Palmitate: Chemical Structure, Properties, and
Applications

Introduction

Isopropyl palmitate (IPP) is the ester formed from the reaction of isopropyl alcohol and
palmitic acid.[1] With the chemical formula CH3(CH2)1aCOOCH(CHs)z2, its IUPAC name is
propan-2-yl hexadecanoate.[1][2] It is a widely utilized ingredient in the pharmaceutical,
cosmetic, and personal care industries, valued for its properties as an emollient, moisturizer,
thickening agent, and solvent.[3] This technical guide provides a comprehensive overview of
the chemical structure, physicochemical properties, synthesis, and analysis of isopropyl
palmitate, with a focus on applications relevant to researchers and drug development
professionals.

Chemical Structure and Identification

Isopropyl palmitate is structurally composed of a 16-carbon saturated fatty acid (palmitic acid)
linked to an isopropyl group via an ester bond. This structure imparts a non-polar, oily character
to the molecule.

e Chemical Formula: C19H3802[2]

¢ |[UPAC Name: propan-2-yl hexadecanoate
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e CAS Registry Number: 142-91-6

e Synonyms: Isopropyl hexadecanoate, Palmitic acid isopropyl ester, 1-Methylethyl
hexadecanoate

Physicochemical Properties

Isopropyl palmitate is a colorless to pale yellow, practically odorless, viscous liquid at room
temperature. Its physical and chemical properties are summarized in the tables below.

ble 1: Physical ies of | Palmi

Property Value Reference(s)
Molar Mass 298.51 g/mol

Colorless to pale yellow oily
Appearance -

liquid
Odor Practically odorless
Melting Point 11-13.5°C

N ) ~350 °C (at atmospheric

Boiling Point

pressure)
Density 0.852 g/mL (at 25 °C)
Refractive Index 1.435-1.438 (at 20 °C)

Table 2: Solubility Profile of Isopropyl Palmitate
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Solvent Solubility Reference(s)
Water Insoluble

Acetone Soluble

Ethanol Soluble

Chloroform Soluble

Mineral Oll Soluble

Vegetable Oils Soluble

Synthesis of Isopropyl Palmitate

Isopropyl palmitate is commercially produced through several methods, most commonly via
the direct esterification of palmitic acid with isopropanol.

Direct Esterification

This method involves the reaction of palmitic acid and isopropy! alcohol, typically in the
presence of an acid catalyst such as p-toluenesulfonic acid (p-TSA) or sulfuric acid. The
reaction is driven to completion by the continuous removal of water, which forms an azeotrope
with isopropanol.
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Caption: Workflow for the synthesis of Isopropyl Palmitate via direct esterification.

Experimental Protocol: Direct Esterification

+ Reactor Setup: A stirred-tank reactor equipped with a heating mantle, thermometer, and a
Dean-Stark apparatus for azeotropic distillation is assembled.
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Charging Reactants: The reactor is charged with palmitic acid and a molar excess of
isopropanol (e.g., a 1:2 to 1:3 molar ratio of acid to alcohol).

Catalyst Addition: An acid catalyst, such as p-toluenesulfonic acid (1% w/w of palmitic acid),
is added to the mixture.

Reaction: The mixture is heated to the boiling point of the azeotrope (approx. 77-90°C) and
refluxed. Water produced during the esterification is continuously removed as an azeotrope
with isopropanol via the Dean-Stark trap. The reaction is monitored by measuring the acid
value of the mixture.

Neutralization: Once the reaction reaches completion (acid value < 1), the mixture is cooled.
The acidic catalyst is neutralized by washing with a dilute base, such as a sodium carbonate
solution.

Purification: The crude product is purified. This may involve washing with water to remove
salts, followed by vacuum distillation to remove excess isopropanol and finally, treatment
with activated clay for decolorization. The final product is filtered to yield pure isopropyl
palmitate.

Analytical Methods

Gas chromatography (GC) is the standard method for determining the purity and assay of

isopropyl palmitate.

Experimental Protocol: Gas Chromatography (GC)
Analysis

Sample Preparation: A sample solution is prepared by accurately weighing and dissolving
isopropyl palmitate in a suitable solvent, such as n-hexane, to a known concentration (e.g.,
5 mg/mL).

System Suitability: A system suitability solution containing isopropyl palmitate and a related
compound (e.g., isopropyl myristate) is prepared to verify the resolution and performance of
the chromatographic system.

Chromatographic Conditions:

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1672282?utm_src=pdf-body
https://www.benchchem.com/product/b1672282?utm_src=pdf-body
https://www.benchchem.com/product/b1672282?utm_src=pdf-body
https://www.benchchem.com/product/b1672282?utm_src=pdf-body
https://www.benchchem.com/product/b1672282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

[e]

Instrument: Gas chromatograph equipped with a Flame lonization Detector (FID).

o Column: A capillary column such as an HP-5 (30 m x 0.32 mm, 0.25 pm film thickness) is
commonly used.

o Carrier Gas: Helium at a constant flow rate (e.g., 1.8-2.7 mL/min).
o Temperature Program:

» [nitial Oven Temperature: 80°C, hold for 1 minute.

= Ramp: Increase at 10°C/min to 250°C.

» Final Hold: Hold at 250°C for 5 minutes.
o Injector Temperature: 250°C.

o Detector Temperature: 280-300°C.

Injection and Analysis: A small volume (e.g., 1-2 pL) of the sample preparation is injected into
the GC system. The resulting chromatogram is recorded, and the peak area for isopropyl
palmitate is measured.

Calculation: The percentage of C19H380:2 is calculated by comparing the peak area of the
analyte to the total area of all peaks (excluding the solvent peak), or by using an internal or
external standard calibration curve.
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Caption: Experimental workflow for the analysis of Isopropyl Palmitate by Gas
Chromatography.

Biological Role and Safety Profile
Role in Drug Delivery

Isopropyl palmitate is primarily used in topical and transdermal formulations as an emollient
and a penetration enhancer. Its mechanism as a penetration enhancer is attributed to its ability
to disrupt the highly organized lipid structure of the stratum corneum, thereby increasing the
fluidity of the skin barrier and facilitating drug permeation. Molecular dynamics studies have
shown that IPP can increase the fluidity of adhesive matrices in transdermal patches and
compete with the drug for binding sites, which collectively enhances drug release.

Metabolism and Signaling Implications

While isopropyl palmitate itself is not known to be directly active in signaling pathways, it can
be metabolized by esterases present in the skin and other tissues. This hydrolysis reaction
releases its constituent molecules: palmitic acid and isopropy! alcohol.

The released palmitic acid, a common saturated fatty acid, is known to be biologically active
and can influence cellular signaling. In the context of cancer research, palmitic acid has been
shown to modulate key signaling pathways involved in cell proliferation and survival, such as
the PI3K/Akt pathway. For instance, studies have demonstrated that palmitic acid can promote
the growth of certain cancer cells by activating Akt signaling. This is a critical consideration for
drug development professionals, as the metabolic fate of an excipient can have unintended
pharmacological consequences.
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Caption: Metabolic fate of IPP and the influence of its metabolite, palmitic acid, on cell
signaling.

Safety and Toxicology

Isopropyl palmitate is generally considered a safe ingredient for use in cosmetic and topical
pharmaceutical products.

ble 3: Toxicological t | Palmi

Test Species Result Reference(s)

Acute Oral Toxicity

Mouse > 5,000 mg/kg
(LD50)
Acute Dermal Toxicity )

Rabbit > 5,000 mg/kg
(LD50)
Skin Irritation Rabbit No irritation
Eye Irritation Rabbit No eye irritation

Studies have shown that undiluted isopropyl palmitate is minimally irritating and is considered
a weak potential sensitizer of the lowest grade. Products containing significant concentrations
(e.g., 45.6%) have been shown to cause no signs of irritation, sensitization, or phototoxicity in
human tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672282#isopropyl-palmitate-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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